Cas no 121902-86-1 (Phosphine,[(1S)-1-cyclohexyl-2-(diphenylphosphino)ethyl]diphenyl-)

Phosphine,[(1S)-1-cyclohexyl-2-(diphenylphosphino)ethyl]diphenyl- structure
121902-86-1 structure
Product Name:Phosphine,[(1S)-1-cyclohexyl-2-(diphenylphosphino)ethyl]diphenyl-
CAS No:121902-86-1
MF:C32H34P2
MW:480.559890270233
CID:133446
PubChem ID:54065999
Update Time:2025-04-19

Phosphine,[(1S)-1-cyclohexyl-2-(diphenylphosphino)ethyl]diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine,[(1S)-1-cyclohexyl-2-(diphenylphosphino)ethyl]diphenyl-
    • (S)-1,2-BIS(DIPHENYLPHOSPHINO)CYCLOHEXYLETHANE
    • 2-hydroxybutane-1,4-diyl dimethanesulfonate
    • [(1S)-1-cyclohexyl-2-diphenylphosphanylethyl]-diphenylphosphane
    • SCHEMBL11261977
    • 121902-86-1
    • Inchi: 1S/C32H34P2/c1-6-16-27(17-7-1)32(34(30-22-12-4-13-23-30)31-24-14-5-15-25-31)26-33(28-18-8-2-9-19-28)29-20-10-3-11-21-29/h2-5,8-15,18-25,27,32H,1,6-7,16-17,26H2/t32-/m1/s1
    • InChI Key: MDAHANCDXSBKPT-JGCGQSQUSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)[C@H](CP(C1C=CC=CC=1)C1C=CC=CC=1)C1CCCCC1

Computed Properties

  • Exact Mass: 480.21400
  • Monoisotopic Mass: 480.21357508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 27.18000
  • LogP: 7.20110
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